N-(thiophen-2-ylmethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide

• IUPAC Name: 2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H17N3OS2/c1-13-4-6-14(7-5-13)17-11-22-15(12-25-19(22)21-17)9-18(23)20-10-16-3-2-8-24-16/h2-8,11-12H,9-10H2,1H3,(H,20,23)
• InChI Key: PMDZZYJSJXSYFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NCC4=CC=CS4
• Molecular Formula: C19H17N3OS2
• Molecular Weight: 367.5 g/mol
• CAS No.: 897463-16-0

Description

N-(thiophen-2-ylmethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of cancer and autoimmune diseases. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Anticancer Activities

Compounds structurally similar to N-(thiophen-2-ylmethyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. For instance, derivatives bearing the imidazo[2,1-b]thiazole scaffold demonstrated potential as inhibitors against human cancer cell lines such as HepG2 and MDA-MB-231, indicating their relevance in cancer research and potential therapeutic applications (Ding et al., 2012). Other studies have focused on the synthesis of compounds for their anticancer activities, revealing that some derivatives exhibit reasonable activity against melanoma-type cell lines, highlighting the therapeutic potential of these compounds in oncology (Duran & Demirayak, 2012).

Antimicrobial and Antioxidant Properties

Research into these compounds has also extended to antimicrobial and antioxidant applications. A study on the synthesis of amidomethane sulfonyl-linked bis heterocycles showed significant antioxidant activity, surpassing that of the standard Ascorbic acid, thus demonstrating their potential as antioxidants (Talapuru et al., 2014). Additionally, derivatives have been assessed for their antibacterial and antifungal activities, indicating some compounds exhibit promising antimicrobial properties (Güzeldemirci & Küçükbasmacı, 2010).

Optoelectronic Properties

The optoelectronic properties of thiazole-based polythiophenes, which share structural similarities with the compound of interest, have been investigated, revealing the potential of these materials in electronic and optoelectronic applications. Research showed that conducting polymers derived from thiazole-containing monomers exhibited promising optical band gaps and satisfactory switching times, indicating their utility in optoelectronic devices (Camurlu & Guven, 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[2,1-b]thiazole derivatives, have been reported to possess diverse pharmacological properties . They have shown activity against various targets, including antibacterial, antifungal, and anticancer targets .

Mode of Action

For instance, some imidazo[2,1-b]thiazole derivatives have shown inhibitory activity against VEGFR2 , which is a key receptor in angiogenesis, a process that is often upregulated in cancer.

Biochemical Pathways

For instance, the inhibition of VEGFR2 can affect angiogenesis, impacting the growth and spread of cancer cells .

Pharmacokinetics

Thiazoles, which are part of the compound’s structure, are known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . This could potentially impact the compound’s bioavailability and distribution within the body.

Result of Action

Similar compounds have demonstrated cytotoxic activity against certain cancer cell lines . This suggests that the compound could potentially induce cell death in certain types of cells.